1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol

• Molecular Formula: C8H14FNO
• Molecular Weight: 159.20 g/mol
• IUPAC Name: 1-fluoro-3-(2-methylbut-3-yn-2-ylamino)propan-2-ol
• InChI: InChI=1S/C8H14FNO/c1-4-8(2,3)10-6-7(11)5-9/h1,7,10-11H,5-6H2,2-3H3
• InChI Key: IMBOXFIENBQUCJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#C)NCC(CF)O

Description

1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol is a fluorinated propanolamine derivative characterized by a secondary amino group at position 3 and a fluorine atom at position 1. The 2-methylbut-3-yn-2-yl substituent introduces an alkynyl moiety, which may influence metabolic stability and lipophilicity.

Preparation Methods

Synthesis of 1-Fluoro-3-aminopropan-2-ol Core

• The propan-2-ol moiety with a fluorine substituent at the 1-position can be prepared via nucleophilic substitution or fluorination of a suitable precursor such as 3-chloropropan-2-ol or 3-hydroxypropanal derivatives.
• Typical fluorination reagents include diethylaminosulfur trifluoride (DAST) or Selectfluor under controlled temperatures to avoid side reactions.
• Amination at the 3-position can be achieved by displacement of a leaving group (e.g., halide) with an amine nucleophile or through reductive amination of an aldehyde intermediate.

Palladium-Catalyzed Domino Aminocarbonylation Approach

• A promising method involves the palladium-catalyzed domino aminocarbonylation of alkynols, which allows direct formation of substituted amino alcohols with alkynyl groups.
• This method employs Pd(MeCN)2Cl2 catalyst, bidentate phosphine ligands (e.g., Xantphos), and CO under elevated pressure and temperature to achieve selective aminocarbonylation.
• The process proceeds via coordination of the alkynol to Pd, insertion of CO, and subsequent aminolysis to yield the amino alcohol product with the alkynyl substituent intact.
• Optimization of ligands and reaction conditions (temperature ~100–120 °C, CO pressure ~40 bar) is crucial to maximize yield and selectivity.

Alternative Synthetic Routes and Reagents

• Reductive amination of fluorinated ketones with 2-methylbut-3-yn-2-ylamine under mild reducing conditions (e.g., NaBH3CN) can be an alternative to directly install the amino substituent.
• Use of protecting groups on the amino or hydroxyl functionalities may be necessary to prevent side reactions during multi-step synthesis.
• Copper(II)-catalyzed Ullmann-type coupling reactions have been reported for related aminoaryl alcohols but are less common for fluorinated alkynyl amino alcohols.
• Fluorinated building blocks such as 1-fluoro-3-chloropropan-2-ol can be used as starting materials for nucleophilic substitution by the alkynyl amine.

Data Table: Summary of Key Preparation Parameters

Step	Reaction Type	Reagents/Catalysts	Conditions	Yield (%)	Notes
1	Fluorination of propanol precursor	DAST, Selectfluor	0–25 °C, inert atmosphere	70–85	Avoids over-fluorination
2	Synthesis of 2-methylbut-3-yn-2-ol	Acetone + acetylide anion	Basic, low temp	80–90	Alkynyl tertiary alcohol formation
3	Palladium-catalyzed aminocarbonylation	Pd(MeCN)2Cl2, Xantphos, CO (40 bar)	100–120 °C, 20 h	53–79	High regioselectivity, mild conditions
4	Reductive amination	2-methylbut-3-yn-2-ylamine, NaBH3CN	Room temp, mild acidic buffer	60–75	Alternative to Pd-catalyzed method
5	Nucleophilic substitution	1-fluoro-3-chloropropan-2-ol + amine	Reflux, aprotic solvent	65–80	Requires careful control of substitution rate

Chemical Reactions Analysis

Types of Reactions

1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol can undergo various types of chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl compound.

Reduction: The fluoro group can be reduced to form a hydroxy group.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly employed.

Substitution: Nucleophilic substitution reactions may involve reagents such as alkyl halides or acyl chlorides.

Major Products Formed

Oxidation: Formation of a ketone or aldehyde.

Reduction: Formation of a secondary alcohol.

Substitution: Formation of various substituted amines or ethers.

Scientific Research Applications

1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol involves its interaction with specific molecular targets and pathways. The fluoro group can enhance the compound’s binding affinity to certain enzymes or receptors, while the amino group can participate in hydrogen bonding and other interactions. These interactions can modulate the activity of the target molecules and lead to various biological effects.

Comparison with Similar Compounds

Structural and Functional Analogues

The following table compares key structural and pharmacological attributes of 1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol with related compounds:

Compound	Molecular Formula	Key Substituents	Pharmacological Activity	References
1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol	C₉H₁₅FNO	- Fluoro (C1) - 2-Methylbut-3-yn-2-ylamino (C3)	Not explicitly reported; inferred β-blocker
Metoprolol	C₁₅H₂₅NO₃	- 4-(2-Methoxyethyl)phenoxy (C1) - Isopropylamino (C3)	β₁-selective adrenergic antagonist
Bisoprolol	C₁₈H₃₁NO₄	- 4-[(2-Isopropoxyethoxy)methyl]phenoxy (C1) - Isopropylamino (C3)	β₁-selective adrenergic antagonist
Nadolol	C₁₇H₂₇NO₄	- Naphthalen-1-yloxy (C1) - tert-Butylamino (C3)	Non-selective β-blocker
1-[(3,4-Dimethoxyphenethyl)amino]-3-(m-tolyloxy)propan-2-ol HCl	C₂₁H₂₈ClNO₄	- 3,4-Dimethoxyphenethylamino (C3) - m-Tolyloxy (C1)	Antihypertensive (scientific research use)
1-(1H-Benzimidazol-2-ylamino)propan-2-ol	C₁₀H₁₃N₃O	- Benzimidazolylamino (C3)	Not reported; potential kinase inhibitor

Key Structural Differences and Implications

Fluorine Substitution: The fluorine atom at C1 in the target compound may enhance metabolic stability and lipophilicity compared to non-fluorinated analogs like metoprolol or nadolol. Fluorine’s electronegativity could also modulate receptor binding affinity .

Aromatic vs. Aliphatic Substituents: Unlike nadolol (naphthyloxy) or bisoprolol (phenoxy), the target compound lacks an aromatic ring, which may reduce off-target interactions but limit β-receptor selectivity .

Biological Activity

1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol, a compound with the chemical formula C₈H₁₄FNO, has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, potential therapeutic applications, and comparative studies with similar compounds.

The compound features a fluoroalkyl group and an amino group attached to a propanol backbone, which may influence its interaction with biological targets. The structural formula is as follows:

$$\text{1 Fluoro 3 2 methylbut 3 yn 2 yl amino propan 2 ol}$$

The biological activity of 1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol primarily involves its interaction with specific enzymes and receptors. Preliminary studies suggest that it may act as an inhibitor or modulator of certain biological pathways, potentially affecting cellular signaling and metabolic processes.

Antimicrobial Activity

Recent studies have indicated that compounds structurally related to 1-Fluoro-3-[(2-methylbut-3-yn-2-yl)amino]propan-2-ol exhibit significant antimicrobial properties. For instance, derivatives have shown activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The minimum inhibitory concentration (MIC) values for related compounds were reported at approximately 62.5 µg/mL against E. coli and E. faecalis .

Antiproliferative Effects

In vitro assays have demonstrated that related compounds can inhibit the proliferation of cancer cell lines such as HeLa (cervical cancer) and A549 (lung cancer). The IC₅₀ values for these effects were found to be around 226 µg/mL for HeLa cells and 242.52 µg/mL for A549 cells .

Comparative Analysis with Similar Compounds

To understand the distinct biological activity of 1-Fluoro-3-[(2-methylbut-3-yn-2-y)amino]propan-2-ol, a comparison with structurally similar compounds is essential.

Compound Name	Structure	Biological Activity	MIC/IC₅₀ Values
1-Fluoro-3-[...]-propan-2-ol	Structure	Antimicrobial, Antiproliferative	TBD
2-Methylbut-3-yne amine	Similar structure without fluorine	Moderate antibacterial activity	MIC = 75 µg/mL
3-Amino propanols	Varying alkyl chains	Limited activity against cancer cells	IC₅₀ > 300 µg/mL

Case Studies

• Antibacterial Efficacy : A study evaluated the antibacterial efficacy of various derivatives against MRSA. Results indicated that modifications in the amino group significantly enhanced antimicrobial potency compared to the parent compound .
• Cancer Cell Proliferation : Another investigation focused on the antiproliferative effects of related compounds on cancer cell lines. The study concluded that the presence of a fluorine atom in the structure correlates with increased inhibition of cell growth .

Q & A

Q. Advanced

• Enantiomeric Resolution : Use chiral HPLC (e.g., Chiralpak® AD-H column) to separate R/S isomers .
• Biological Testing : Compare binding affinities of individual enantiomers to targets like β-adrenergic receptors .
• Molecular Docking : Simulate enantiomer interactions with receptor active sites to rationalize activity differences .

What challenges arise during scale-up synthesis, and how can they be mitigated?

Advanced
Common issues include:

• Exothermic Reactions : Control via gradual reagent addition and cooling .
• Purification Bottlenecks : Switch from column chromatography to fractional distillation for large batches .
• Byproduct Formation : Optimize stoichiometry and use quenching agents (e.g., NaHSO₃ for excess halogens) .

How can computational modeling guide the design of derivatives with enhanced activity?

Q. Advanced

• Docking Studies : Use AutoDock Vina to predict binding modes to targets (e.g., MAO-B) .
• QSAR Models : Corrogate electronic (Hammett σ) and steric (Taft Es) parameters with activity data .
• ADMET Prediction : Software like SwissADME to forecast bioavailability and toxicity early in development .